N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H9F3N2OS/c17-10-5-2-1-4-9(10)16-20-13(8-23-16)15(22)21-14-11(18)6-3-7-12(14)19/h1-8H,(H,21,22)
• InChI Key: LHSQCRJUHFTVEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=CS2)C(=O)NC3=C(C=CC=C3F)F)F
• Molecular Formula: C16H9F3N2OS
• Molecular Weight: 334.3 g/mol

Description

N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide, also known as DFTZ, is a chemical compound that has been studied for its potential use in the field of medicine. This compound has shown promising results in scientific research for its ability to act as an inhibitor for certain enzymes and proteins that are involved in various diseases.

Mechanism of Action

N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide acts as an inhibitor for certain enzymes and proteins by binding to their active sites and preventing their activity. This mechanism of action has been studied extensively in scientific research and has shown promising results in the inhibition of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide have been studied in scientific research. N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of diseases. This inhibition has resulted in reduced inflammation, reduced cancer cell growth, and improved cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide in lab experiments include its high purity and yield, its ability to inhibit the activity of certain enzymes and proteins, and its potential use in the treatment of various diseases. The limitations of using N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide in lab experiments include the need for further studies to determine its safety and efficacy in humans and the need for more research to optimize its synthesis method.

Future Directions

For the use of N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide in scientific research include the development of more efficient synthesis methods, the study of its safety and efficacy in humans, and the exploration of its potential use in the treatment of other diseases. Additionally, further studies may be conducted to determine the optimal dosage and administration of N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide for the treatment of specific diseases.

Synthesis Methods

The synthesis of N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide involves the reaction of 2,6-difluoroaniline and 2-fluorobenzaldehyde to form a Schiff base, which is then reacted with thiourea to produce the final product. The synthesis of N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide has been studied for its potential use in the treatment of various diseases such as cancer, inflammation, and neurodegenerative diseases. Scientific research has shown that N-(2,6-difluorophenyl)-2-(2-fluorophenyl)-1,3-thiazole-4-carboxamide has the ability to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of these diseases.